Cas no 501085-55-8 (Benzene, 1,3-dichloro-2-(dimethoxymethyl)-)

Benzene, 1,3-dichloro-2-(dimethoxymethyl)- Properties

Names and Identifiers

• Benzene, 1,3-dichloro-2-(dimethoxymethyl)-
• 1,3-dichloro-2-(dimethoxymethyl)benzene
• DTXSID20790138
• 1,3-Dichloro-2-(dimethoxymethyl)benzene
• 501085-55-8

• InChIKey： XGMFARGIQKVTFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10Cl2O2/c1-12-9(13-2)8-6(10)4-3-5-7(8)11/h3-5,9H,1-2H3
• SMILES： COC(C1=C(C=CC=C1Cl)Cl)OC

Computed Properties

• Exact Mass: 220.0059
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.0057849g/mol
• Heavy Atom Count: 13
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46